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Compound of Interest

Compound Name: Platinum(ll) bromide

Cat. No.: B078637

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of
Platinum(ll) bromide (PtBr2). The information is intended to ensure laboratory safety and
proper application of this compound in research and development settings.

Chemical and Physical Properties

Platinum(ll) bromide is a dark green to brown powder commonly used as a precursor in the
synthesis of other platinum-bromide compounds and as a catalyst in various chemical
reactions.[1][2][3] Its key properties are summarized below.
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Property Value Reference(s)
CAS Number 13455-12-4 [4]
Molecular Formula PtBr2 [4]
Molecular Weight 354.89 g/mol [41[5]
Appearance Light brown to dark brown or AT

dark green powder
Melting Point 250 °C (decomposes) [4][6]
Density 6.65 g/cm?3 [1114]
Solubility Insoluble in water [1]

Safety and Handling

Platinum(ll) bromide is classified as a hazardous substance and requires careful handling to

avoid exposure.[7][8] It is known to cause skin and serious eye irritation, and may cause

respiratory irritation.[8][9][10]

Personal Protective Equipment (PPE)

When handling Platinum(ll) bromide, the following PPE is mandatory:

PPE Type

Specification

Reference(s)

Eye Protection

Approved safety glasses with

side shields or goggles.

[6]

Hand Protection

Chemical-resistant gloves.

[6]

Respiratory

NIOSH-approved dust

respirator.

[6]

Body Protection

Protective clothing to prevent

skin exposure.

[7]

Engineering Controls
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To minimize inhalation exposure, work with Platinum(ll) bromide should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[6][7] Eyewash stations and safety
showers must be readily accessible in the immediate work area.[7][8]

First Aid Measures

Exposure Route First Aid Procedure Reference(s)

Remove the individual to fresh
_ air. If breathing is difficult,
Inhalation . [61[8]
administer oxygen. Seek

immediate medical attention.

Remove contaminated clothing
and wash the affected area
) with soap and plenty of water
Skin Contact _ [6]8]
for at least 15 minutes. Seek
medical attention if irritation

persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, including under the
Eye Contact eyelids. Remove contact [6][8]
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

Do not induce vomiting. Rinse
) mouth with water and drink
Ingestion [61[8]
plenty of water afterward. Seek

immediate medical attention.

Spill and Waste Disposal

In case of a spill, avoid generating dust.[6] Small spills can be mixed with an inert absorbent
material such as sand or vermiculite and swept up.[6] Place the collected material in a suitable,
sealed container for disposal.[6][8] All waste materials should be disposed of through an
approved waste disposal plant in accordance with local, regional, and national regulations.[7][9]
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Storage Procedures

Proper storage of Platinum(ll) bromide is crucial for maintaining its stability and preventing
hazardous situations.

Storage Condition Recommendation Reference(s)

_ Keep in a tightly closed
Container _ [6][7]
container.

) Store in a cool, dry, and well-
Environment ] [61[7]
ventilated place.

o Avoid strong oxidizing agents,
Incompatibilities ] ] [6]
chlorine, and active metals.[6]

" _ Excess heat and dust
Conditions to Avoid _ [7118]
formation.[7][8]

Experimental Protocol: Synthesis of a Platinum-N-
Heterocyclic Carbene (NHC) Complex

This protocol describes a general procedure for the synthesis of a platinum-NHC complex
using Platinum(ll) bromide as a precursor, a reaction of interest in catalysis and drug
development.

Materials

o Platinum(ll) bromide (PtBrz)

Imidazolium salt (NHC precursor)

Sodium acetate (NaOAc)

Dimethyl sulfoxide (DMSO)

Argon or Nitrogen gas (for inert atmosphere)

Standard glassware for air-sensitive synthesis (e.g., Schlenk flask)
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» Magnetic stirrer and heating mantle

Procedure

 Inert Atmosphere: Set up the reaction under an inert atmosphere of argon or nitrogen.

o Reagent Combination: In a Schlenk flask, combine Platinum(ll) bromide, the imidazolium
salt, and sodium acetate in dimethyl sulfoxide.

e Heating: Heat the reaction mixture with stirring. The reaction temperature and time will
depend on the specific NHC precursor used.

¢ Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC,
NMR).

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The platinum-NHC complex can be isolated and purified using standard
techniques such as crystallization or column chromatography.

Diagrams
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Receive Platinum(ll) Bromide

;

Inspect Container for Damage

;

Store in a Cool, Dry, Well-Ventilated Area

;

Keep Container Tightly Closed

Receiving and Storage

Retrieve for Use

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

\

Work in a Fume Hood

l

Weigh and Handle with Care
(Avoid Dust Formation)

\

Perform Experiment

In Case of Spill:
Clean with Inert Absorbent

Handling and Use

Waste Generation

Collect Waste in a Labeled, Sealed Container

'

Dispose of Waste According to Regulations

Spill and Waste Management

Figure 1: Safe Handling and Storage Workflow for Platinum(ll) Bromide

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.
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Setup Reaction Under
Inert Atmosphere

i

Combine PtBrz, Imidazolium Salt,
and NaOAc in DMSO

i

Heat and Stir
Reaction Mixture

Monitor Reaction Progress
(e.g., TLC, NMR)

eaction Complete

Cool to Room Temperature

;

Isolate and Purify
Platinum-NHC Complex

i

Characterize Final Product

Figure 2: Experimental Workflow for Platinum-NHC Complex Synthesis

Click to download full resolution via product page

Caption: Synthesis of a Platinum-NHC complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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